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Compound Name: Diallylamine

Cat. No.: B093489 Get Quote

Introduction
N,N-diallyldichloroacetamide, also known as Dichlormid or R-25788, is a widely used herbicide

safener. It is incorporated into herbicide formulations to protect crops, particularly maize, from

injury caused by active ingredients like thiocarbamate and chloroacetanilide herbicides.[1] The

mechanism of its protective action involves the modulation of plant metabolic pathways, such

as fatty acid elongation.[2]

The efficient synthesis of N,N-diallyldichloroacetamide is of significant industrial importance. A

key challenge in its production is the formation of amine salt by-products, such as N,N-

diallylaminedichloroacetate, which can lead to the formation of gels in final product

formulations.[3] This document outlines a robust and high-yield process for the synthesis of

N,N-diallyldichloroacetamide from diallylamine and dichloroacetyl chloride, which minimizes

the generation of these undesirable by-products. The core of this process involves a carefully

controlled reaction in a two-phase system with aqueous sodium hydroxide to maintain a high

pH.[3][4]

Reaction Scheme
The synthesis is achieved through the acylation of diallylamine with dichloroacetyl chloride in

the presence of a strong base.
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Start: Prepare Reagents

Charge Reactor:
1. Aqueous NaOH

2. Diallylamine

Cool Mixture &
Begin Violent Agitation

Slowly Add
Dichloroacetyl Chloride

(Maintain Temp. 20-50°C)

Continue Reaction
(Maintain pH > 10)

Stop Agitation &
Allow Phase Separation

Isolate Organic Phase
(Crude Product)

Strip Product
(e.g., with Nitrogen at 70°C)

to remove volatiles

Analysis:
- Purity (GC)

- Residual Reactants
- Water Content

End: Purified Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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